Cas no 425623-55-8 (9-O-Demethylmitragynine)
9-O-Demethylmitragynine Chemical and Physical Properties
Names and Identifiers
-
- 9-O-Demethylmitragynine
- Indolo[2,3-a]quinolizine-2-acetic acid, 3-ethyl-1,2,3,4,6,7,12,12b-octahydro-8-hydroxy-α-(methoxymethylene)-, methyl ester, (αE,2S,3S,12bS)-
-
- InChI Key: IIRZCWUQUBSIPF-XZNUVMSOSA-N
- SMILES: C(/[C@@H]1[C@@H](CN2CCC3C4=C(C=CC=C4NC=3[C@]2([H])C1)O)CC)(=C/OC)\C(=O)OC
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 576.1±50.0 °C(Predicted)
- Solubility: Chloroform (Slightly)
- pka: 10.35±0.60(Predicted)
9-O-Demethylmitragynine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D292610-5mg |
9-O-Demethylmitragynine |
425623-55-8 | 5mg |
$ 165.00 | 2022-06-05 | ||
| TRC | D292610-10mg |
9-O-Demethylmitragynine |
425623-55-8 | 10mg |
$ 305.00 | 2022-06-05 | ||
| TRC | D292610-25mg |
9-O-Demethylmitragynine |
425623-55-8 | 25mg |
$ 730.00 | 2022-06-05 | ||
| TRC | D292610-50mg |
9-O-Demethylmitragynine |
425623-55-8 | 50mg |
$ 1215.00 | 2022-06-05 |
9-O-Demethylmitragynine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 9-O-Demethylmitragynine
Professional Introduction to Compound with CAS No 425623-55-8 and Product Name 9-O-Demethylmitragynine
The compound identified by the CAS number 425623-55-8 is a significant molecule in the field of chemobiology, particularly in the study of natural products and their derivatives. This compound, along with its derivative 9-O-Demethylmitragynine, has garnered considerable attention due to its unique pharmacological properties and potential applications in medicinal chemistry. Both entities are derived from the Mitragyna speciosa plant, which is well-known for containing a variety of alkaloids that exhibit diverse biological activities.
9-O-Demethylmitragynine is a metabolite of mitragynine, one of the primary active compounds found in Mitragyna speciosa. This alkaloid has been extensively studied for its pharmacological effects, which include analgesic, anxiolytic, and sedative properties. The structural modification of mitragynine to produce 9-O-Demethylmitragynine has opened new avenues in understanding the mechanisms of action and potential therapeutic applications of this compound. The derivative exhibits similar effects to its parent compound but with potentially altered efficacy and side-effect profiles, making it a subject of intense research interest.
Recent advancements in analytical chemistry and spectroscopy have enabled more precise characterization of 9-O-Demethylmitragynine. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been instrumental in elucidating its molecular structure and purity. These methods are crucial for ensuring that the compound meets the stringent standards required for pharmaceutical applications. The accurate identification and quantification of 9-O-Demethylmitragynine are essential for both preclinical and clinical studies aimed at evaluating its therapeutic potential.
The pharmacological profile of 9-O-Demethylmitragynine has been a focus of numerous studies. Research indicates that this compound interacts with various receptors in the central nervous system, including opioid receptors such as μ-opioid receptors, which contribute to its analgesic effects. Additionally, it may influence other receptor systems involved in mood regulation and pain perception. The exact mechanisms by which 9-O-Demethylmitragynine exerts its effects are still under investigation, but preliminary findings suggest that it may have a unique receptor binding profile compared to traditional opioids.
In vitro studies have demonstrated the potential of 9-O-Demethylmitragynine as a lead compound for developing novel analgesics with reduced side effects associated with conventional opioids. These studies often involve examining the compound's interactions with human cell lines and enzymes to assess its metabolic stability and potential for drug-drug interactions. The results from these studies are crucial for predicting how 9-O-Demethylmitragynine will behave in vivo and for designing appropriate dosing regimens.
Preclinical trials have begun to explore the therapeutic potential of 9-O-Demethylmitragynine in animal models. These trials focus on evaluating its efficacy in pain management, anxiety reduction, and sedation. The use of animal models allows researchers to gather preliminary data on safety and pharmacokinetics before moving on to human clinical trials. The outcomes of these preclinical studies are critical for determining whether further development of 9-O-Demethylmitragynine is warranted.
The synthesis of 9-O-Demethylmitragynine presents unique challenges due to its complex molecular structure. Chemists have developed several synthetic routes to produce this compound efficiently and in high purity. These synthetic methods often involve multi-step organic reactions that require careful optimization to ensure yield and minimize byproduct formation. Advances in synthetic chemistry have made it possible to produce sufficient quantities of 9-O-Demethylmitragynine for both research purposes and potential clinical trials.
The regulatory landscape for compounds like 9-O-Demethylmitragynine is complex and varies by region. Ensuring compliance with regulatory requirements is essential for any company or research institution involved in the development or distribution of this compound. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines for the safe handling, testing, and approval of new pharmaceuticals. Adherence to these guidelines is critical for ensuring that 9-O-Demethylmitragynine can be safely used in clinical settings.
The future prospects for 9-O-Demethylmitragynine are promising, with ongoing research aimed at uncovering new therapeutic applications and optimizing its pharmacological properties. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be essential in advancing this compound from laboratory research to clinical use. As more data becomes available on its safety and efficacy, 9-O-Demethylmitragynine may emerge as a valuable addition to the arsenal of medications used to treat pain, anxiety, and other neurological disorders.
425623-55-8 (9-O-Demethylmitragynine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)